Vitamin D3 Decanoate (>90per cent)
Vitamin D3 Decanoate (>90per cent)
Brand Name:
Vulcanchem
CAS No.:
158180-04-2
VCID:
VC0142305
InChI:
InChI=1S/C37H62O2/c1-7-8-9-10-11-12-13-19-36(38)39-33-23-20-29(4)32(27-33)22-21-31-18-15-26-37(6)34(24-25-35(31)37)30(5)17-14-16-28(2)3/h21-22,28,30,33-35H,4,7-20,23-27H2,1-3,5-6H3/b31-21+,32-22-/t30-,33+,34-,35?,37-/m1/s1
SMILES:
CCCCCCCCCC(=O)OC1CCC(=C)C(=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)C1
Molecular Formula:
C37H62O2
Molecular Weight:
538.901
Vitamin D3 Decanoate (>90per cent)
CAS No.: 158180-04-2
Reference Standards
VCID: VC0142305
Molecular Formula: C37H62O2
Molecular Weight: 538.901
| CAS No. | 158180-04-2 |
|---|---|
| Product Name | Vitamin D3 Decanoate (>90per cent) |
| Molecular Formula | C37H62O2 |
| Molecular Weight | 538.901 |
| IUPAC Name | [(1S,3Z)-3-[(2E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] decanoate |
| Standard InChI | InChI=1S/C37H62O2/c1-7-8-9-10-11-12-13-19-36(38)39-33-23-20-29(4)32(27-33)22-21-31-18-15-26-37(6)34(24-25-35(31)37)30(5)17-14-16-28(2)3/h21-22,28,30,33-35H,4,7-20,23-27H2,1-3,5-6H3/b31-21+,32-22-/t30-,33+,34-,35?,37-/m1/s1 |
| Standard InChIKey | YRTOSMCHMVJBNY-WWAJTJDKSA-N |
| SMILES | CCCCCCCCCC(=O)OC1CCC(=C)C(=CC=C2CCCC3(C2CCC3C(C)CCCC(C)C)C)C1 |
| Synonyms | (3β,5Z,7E)-9,10-Secocholesta-5,7,10(19)-trien-3-ol Decanoate; Decanoic Acid (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-1,5-Dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylenecyclohexyl Ester; |
| PubChem Compound | 131699184 |
| Last Modified | Nov 11 2021 |
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